4-Amino-2-methylhexan-1-ol
Overview
Description
4-Amino-2-methylhexan-1-ol is a chemical compound with the CAS Number: 1354961-52-6 . It has a molecular weight of 131.22 and is usually stored at room temperature . The compound is in liquid form .
Molecular Structure Analysis
The InChI code for 4-Amino-2-methylhexan-1-ol is 1S/C7H17NO/c1-3-7(8)4-6(2)5-9/h6-7,9H,3-5,8H2,1-2H3 . This indicates that the compound has a carbon backbone with an amino group and a hydroxyl group attached .Physical And Chemical Properties Analysis
4-Amino-2-methylhexan-1-ol is a liquid at room temperature . Unfortunately, other specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results .Scientific Research Applications
Fluorescent Sensor Development
- Turn-On ESIPT Based Fluorescent Sensor : A study by Yadav and Singh (2018) developed a sensor using a compound related to 4-Amino-2-methylhexan-1-ol for the selective detection of aluminum ions. This sensor showed promising applications in bacterial cell imaging and logic gate applications, highlighting its potential in bioimaging and electronic device fabrication Yadav and Singh, 2018.
Synthesis and Chemical Characterization
- Improved Synthesis Method : Bi Jian-hong (2012) described an improved method for synthesizing a compound structurally similar to 4-Amino-2-methylhexan-1-ol, enhancing yield and reducing synthesis time Bi Jian-hong, 2012.
Enzymatic Resolution and Pheromone Research
- Enzymatic Resolution in Pheromone Component Synthesis : Mori and Iwasawa (1980) conducted a study focusing on the enzymatic resolution of compounds related to 4-Amino-2-methylhexan-1-ol and their conversion to optically active forms, which are components of insect pheromones Mori & Iwasawa, 1980.
Mannich Reactions and Organic Chemistry
- Mannich Reactions with Amino Alcohols : Schmidt et al. (2000) explored the condensation of resorcarenes with various amino alcohols, including those similar to 4-Amino-2-methylhexan-1-ol. This study is significant in the context of organic synthesis and the development of new chemical compounds Schmidt et al., 2000.
Drug Design and Molecular Interaction
- Drug Design and DNA Interaction : A study by Kurt et al. (2020) involved synthesizing a Schiff base ligand derived from a compound similar to 4-Amino-2-methylhexan-1-ol, which showed promising DNA binding activity. This research is crucial for drug design and understanding molecular interactions Kurt et al., 2020.
Antibacterial and Antifungal Activity
- Antibacterial and Antifungal Compounds Synthesis : Bhat, Shalla, and Dongre (2015) synthesized compounds utilizing a method involving microwave irradiation and compounds related to 4-Amino-2-methylhexan-1-ol. The synthesized compounds exhibited significant antibacterial and antifungal activities Bhat, Shalla & Dongre, 2015.
Biomedical and Therapeutic Research
- Cytotoxic Depsipeptide Discovery : Kimura et al. (2002) isolated a cytotoxic depsipeptide containing a derivative of 4-Amino-2-methylhexan-1-ol from a mollusk, suggesting potential biomedical applications Kimura et al., 2002.
Safety and Hazards
The safety information for 4-Amino-2-methylhexan-1-ol indicates that it is a dangerous compound. It has hazard statements H302, H314, and H335, indicating that it is harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gear .
Mechanism of Action
Target of Action
This compound is structurally similar to other stimulants such as DMAA and ephedrine, suggesting that it may interact with similar targets, such as adrenergic receptors.
Biochemical Pathways
Action Environment
Environmental factors such as pH, temperature, and the presence of other substances could potentially influence the action, efficacy, and stability of 4-Amino-2-methylhexan-1-ol . .
properties
IUPAC Name |
4-amino-2-methylhexan-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17NO/c1-3-7(8)4-6(2)5-9/h6-7,9H,3-5,8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBJSMWHMOBKEDA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC(C)CO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
131.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-2-methylhexan-1-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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